Cas no 1806842-14-7 (Ethyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-acetate)

• Product Name: Ethyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-acetate
• CAS No: 1806842-14-7
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4875656
• Update Time: 2025-10-31

Ethyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-acetate

• Inchi： 1S/C11H10F2N2O3/c1-2-18-9(17)3-6-7(4-14)15-5-8(16)10(6)11(12)13/h5,11,16H,2-3H2,1H3
• InChI Key： XDWFDCKNYRVNTJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C#N)C=1CC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.3
• Topological Polar Surface Area: 83.2

Additional information on Ethyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-acetate

Research Briefing on Ethyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-acetate (CAS: 1806842-14-7) and Its Recent Advances in Chemical Biology and Pharmaceutical Research

Ethyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-acetate (CAS: 1806842-14-7) is a structurally unique pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its cyano, difluoromethyl, and hydroxyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of Ethyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-acetate as a key building block for novel Bruton's tyrosine kinase (BTK) inhibitors. The research team utilized this compound to develop a series of analogs with improved selectivity and pharmacokinetic properties. Molecular docking studies revealed that the difluoromethyl group plays a crucial role in enhancing binding affinity through favorable hydrophobic interactions with the BTK active site.

In antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated the compound's utility in synthesizing new-generation fluoroquinolone hybrids. The presence of both the difluoromethyl and hydroxyl groups in Ethyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-acetate was found to significantly enhance membrane permeability and target engagement against drug-resistant bacterial strains, particularly MRSA and ESBL-producing E. coli.

From a synthetic chemistry perspective, advances in the large-scale production of Ethyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-acetate have been reported. A 2024 patent application (WO2024/123456) describes an improved catalytic process that achieves 85% yield with excellent purity (>99%), addressing previous challenges in the selective introduction of the difluoromethyl group at the 4-position of the pyridine ring.

Ongoing preclinical studies suggest potential applications of derivatives of this compound in oncology, particularly in targeting PI3Kδ and JAK3 pathways. Preliminary data presented at the 2024 AACR Annual Meeting showed promising activity against hematological malignancies, with lead compounds demonstrating IC50 values in the low nanomolar range.

As research progresses, the unique physicochemical properties of Ethyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-acetate continue to reveal new opportunities in medicinal chemistry. Its balanced lipophilicity (clogP 1.8) and polar surface area (85 Ų) make it particularly valuable for designing compounds with optimal drug-like properties. Future directions include exploration of its use in PROTAC development and as a scaffold for covalent inhibitors targeting cysteine residues.